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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical properties of isopropyl

alcohol (IPA), with a focus on its applications in a laboratory setting. It includes detailed

experimental protocols, safety information, and spectral data to support its use in research and

development.

Core Properties of Isopropyl Alcohol
Isopropyl alcohol, systematically named propan-2-ol, is a simple secondary alcohol with the

chemical formula C₃H₈O.[1] It is a colorless, flammable liquid with a characteristic strong odor.

[1]

Physical Properties
The key physical properties of isopropyl alcohol are summarized in the table below, providing a

quick reference for laboratory procedures.
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Property Value Source(s)

IUPAC Name Propan-2-ol [1]

Common Names
Isopropyl alcohol, Isopropanol,

Rubbing alcohol, 2-Propanol
[1]

Chemical Formula C₃H₈O [1]

Molecular Weight 60.10 g/mol [2]

Appearance Colorless liquid

Odor Sharp, alcoholic

Density 0.786 g/cm³ (at 20°C)

Melting Point -89.5 °C (-129.1 °F)

Boiling Point 82.6 °C (180.7 °F)

Flash Point 12 °C (53.6 °F) (closed cup)

Autoignition Temperature 399 °C (750.2 °F)

Explosive Limits 2.0% - 12.7% by volume in air

Solubility in Water Miscible

Solubility in other solvents
Miscible with ethanol, ether,

chloroform, and benzene

Viscosity 2.43 mPa·s (at 20°C)

Surface Tension 21.7 mN/m (at 20°C)

Refractive Index 1.377 (at 20°C)

Chemical Properties
Isopropyl alcohol's chemical behavior is primarily defined by its secondary alcohol functional

group.

Oxidation: It can be oxidized to form acetone. This is a common reaction and is a key

industrial process.
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Esterification: It reacts with carboxylic acids to form esters.

Dehydration: In the presence of a strong acid catalyst, it can be dehydrated to form propene.

Protic Solvent: As a protic solvent, it can donate a proton from its hydroxyl group. It is less

polar than water but more polar than many organic solvents.

Salting Out: Unlike ethanol or methanol, isopropyl alcohol is not miscible with salt solutions.

Adding a salt like sodium chloride to an aqueous solution of isopropyl alcohol will cause the

alcohol to separate into a distinct layer, a process known as "salting out".
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Figure 1: Logical relationship of Isopropyl Alcohol's properties and applications.
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Laboratory Applications and Experimental Protocols
DNA/RNA Precipitation
Isopropyl alcohol is widely used to precipitate DNA and RNA from aqueous solutions.[1] DNA is

insoluble in isopropanol, causing it to aggregate and form a pellet upon centrifugation.[1]

Isopropanol is often preferred over ethanol for precipitating DNA from large volumes because a

smaller volume of isopropanol is required (0.6-0.7 volumes versus 2-3 volumes of ethanol).[3]

[4]

This protocol outlines the steps for precipitating DNA from an aqueous solution using isopropyl

alcohol.

Materials:

Aqueous DNA sample

3 M Sodium Acetate (pH 5.2)

100% Isopropyl Alcohol (room temperature)

70% Ethanol (room temperature)

Microcentrifuge

Microcentrifuge tubes

Pipettes and tips

TE buffer or nuclease-free water

Procedure:

Salt Addition: To your aqueous DNA sample, add 3 M sodium acetate (pH 5.2) to a final

concentration of 0.3 M. (e.g., add 1/10th volume of 3 M sodium acetate to your sample). Mix

gently by inverting the tube.[4][5]

Isopropanol Addition: Add 0.6 to 0.7 volumes of room-temperature 100% isopropyl alcohol to

the sample.[3][4][5] Mix well by inverting the tube several times until the DNA precipitates,
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which may appear as a stringy white substance.[6][7]

Incubation (Optional): For very low concentrations of DNA, you can incubate the mixture at

room temperature for 15-30 minutes to enhance precipitation. Some protocols suggest a

brief incubation on ice or in the freezer, though this can increase salt co-precipitation.[7]

Centrifugation: Centrifuge the sample at 10,000-15,000 x g for 15-30 minutes at 4°C in a

microcentrifuge.[4][5] Orient the tubes in the centrifuge so you know where to expect the

pellet.

Pellet Visualization and Supernatant Removal: Carefully decant the supernatant without

disturbing the DNA pellet, which should be visible at the bottom of the tube. The pellet can

sometimes be clear and difficult to see.[8]

Washing: Add 500 µL to 1 mL of room-temperature 70% ethanol to the tube.[5][8] This step

washes away residual salts and isopropanol. Gently invert the tube a few times to dislodge

and wash the pellet.

Second Centrifugation: Centrifuge the sample at 10,000-15,000 x g for 5-15 minutes at 4°C.

[5]

Drying: Carefully decant the ethanol. Remove any remaining ethanol with a pipette. Air-dry

the pellet for 5-20 minutes. Do not over-dry the pellet, as this can make it difficult to

resuspend.[3][5]

Resuspension: Resuspend the DNA pellet in a suitable volume of TE buffer or nuclease-free

water.
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Figure 2: Experimental workflow for DNA precipitation using isopropyl alcohol.
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Chromatography
Isopropyl alcohol is a versatile solvent for various chromatography techniques due to its

intermediate polarity.

Paper Chromatography: It can be used as a solvent (mobile phase) to separate mixtures of

compounds, such as pigments in ink.[9] For non-polar inks, isopropanol is a more effective

solvent than water.

Gas Chromatography (GC): In GC, isopropanol can be used to dissolve or dilute samples

before injection.[10] It is also a common analyte in applications such as blood alcohol

content analysis, where it is separated from other volatile compounds on a suitable column

(e.g., a polar DB-WAX capillary column) and detected by a flame ionization detector (FID).

[11]

High-Performance Liquid Chromatography (HPLC): Isopropanol is used as a component of

the mobile phase in both isocratic and gradient HPLC separations.

Materials:

Chromatography paper (e.g., Whatman filter paper)

Beaker or chromatography jar with a lid

Ink sample (e.g., from a non-permanent marker)

Isopropyl alcohol (mobile phase)

Pencil

Ruler

Procedure:

Preparation: Cut a strip of chromatography paper that will fit inside the beaker without

touching the sides. With a pencil, draw a faint line about 2 cm from the bottom of the strip.
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Spotting: Apply a small, concentrated spot of the ink on the center of the pencil line. Allow it

to dry completely.

Mobile Phase: Pour a small amount of isopropyl alcohol into the beaker, to a depth of about

1 cm.

Development: Place the chromatography paper into the beaker so that the bottom edge is

submerged in the solvent, but the ink spot is above the solvent level. Cover the beaker with a

lid to create a saturated atmosphere.

Separation: Allow the solvent to travel up the paper by capillary action. The different

pigments in the ink will separate as they move up the paper at different rates.

Analysis: Once the solvent front is near the top of the paper, remove the strip and

immediately mark the solvent front with a pencil. Allow the paper to dry.

Rf Value Calculation: Measure the distance traveled by each separated pigment from the

origin line and the distance traveled by the solvent front from the origin line. Calculate the

Retention Factor (Rf) for each pigment using the formula: Rf = (Distance traveled by the

pigment) / (Distance traveled by the solvent front)

Spectroscopic Data
Infrared (IR) Spectroscopy
The IR spectrum of isopropyl alcohol shows characteristic absorptions for the O-H and C-H

bonds.

O-H Stretch: A strong, broad absorption in the region of 3200-3600 cm⁻¹ is characteristic of

the hydroxyl group involved in hydrogen bonding.[12]

C-H Stretch: Absorptions just below 3000 cm⁻¹ are due to the stretching of the sp³ C-H

bonds.

C-O Stretch: A strong absorption in the range of 1000-1250 cm⁻¹ corresponds to the C-O

stretching vibration.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The ¹H NMR spectrum of isopropyl alcohol typically shows three signals:

A doublet for the six equivalent protons of the two methyl (CH₃) groups.

A septet for the single proton of the methine (CH) group, split by the six neighboring methyl

protons.

A singlet for the hydroxyl (OH) proton. The chemical shift of the OH proton can vary

depending on concentration, solvent, and temperature, and it often appears as a broad

signal.[2]

The ¹³C NMR spectrum of isopropyl alcohol is simple, showing two signals:

One signal for the two equivalent methyl (CH₃) carbons.[2]

One signal for the methine (CH) carbon, which is shifted downfield due to the attachment of

the electronegative oxygen atom.[2]

Safety and Handling
Isopropyl alcohol is a flammable liquid and should be handled with appropriate safety

precautions in a laboratory setting.

Hazard Precaution

Flammability

Highly flammable liquid and vapor. Keep away

from heat, sparks, open flames, and hot

surfaces. Store in a flammable liquids cabinet.

Inhalation
Vapors may cause drowsiness or dizziness. Use

in a well-ventilated area or with a fume hood.

Eye Contact
Causes serious eye irritation. Wear safety

glasses or goggles.

Skin Contact
May cause skin dryness and irritation with

prolonged contact. Wear appropriate gloves.

Ingestion Toxic if ingested.
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Chemical Compatibility: Isopropyl alcohol is generally compatible with a wide range of

materials. However, it is incompatible with strong oxidizing agents, acetaldehyde, chlorine,

ethylene oxide, acids, and isocyanates. For detailed compatibility with specific materials,

consult a chemical compatibility chart.

This guide provides a foundational understanding of isopropyl alcohol's properties and its

application in common laboratory procedures. For specific research applications, further

optimization of these protocols may be necessary. Always refer to the Safety Data Sheet (SDS)

for comprehensive safety information before handling isopropyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615134#isopropyl-alcohol-physical-and-chemical-
properties-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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